Cas no 10197-39-4 (N'-ethylethanedithioamide)
N'-ethylethanedithioamide structure
Product Name:N'-ethylethanedithioamide
CAS No:10197-39-4
MF:C4H8N2S2
MW:148.249717712402
CID:1131169
PubChem ID:12684682
Update Time:2025-04-20
N'-ethylethanedithioamide Chemical and Physical Properties
Names and Identifiers
-
- N'-ethylethanedithioamide
- ethanebis(thioamide), N<
- sup>
- 1<
- /sup>
- -ethyl-
- N-Ethylethanebis(thioamide)
- LogP
- ethanebis(thioamide), N< sup> 1< /sup> -ethyl-; N-Ethylethanebis(thioamide); LogP
- 10197-39-4
- DTXSID00506830
- N1-Ethylethanebis(thioamide)
- AKOS006342476
- SCHEMBL3075815
- N~1~-Ethylethanebis(thioamide)
-
- Inchi: 1S/C4H8N2S2/c1-2-6-4(8)3(5)7/h2H2,1H3,(H2,5,7)(H,6,8)
- InChI Key: TUTOQTNIHPIGRN-UHFFFAOYSA-N
- SMILES: S=C(C(N)=S)NCC
Computed Properties
- Exact Mass: 148.01304
- Monoisotopic Mass: 148.01289061g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 102Ų
Experimental Properties
- Density: 1.266
- Boiling Point: 232.4°C at 760 mmHg
- Flash Point: 94.4°C
- Refractive Index: 1.642
- PSA: 38.05
- LogP: 1.30060
N'-ethylethanedithioamide Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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